Cas no 2204913-05-1 (Octahydrospiro[cyclopentane-1,2'-indole] hydrochloride)

• Product Name: Octahydrospiro[cyclopentane-1,2'-indole] hydrochloride
• CAS No: 2204913-05-1
• MF: C₁₂H₂₂ClN
• MW: 215.7627825737
• MDL: MFCD30726125
• CID: 4785225
• Update Time: 2025-08-04

Octahydrospiro[cyclopentane-1,2'-indole] hydrochloride Chemical and Physical Properties

Names and Identifiers

• Octahydrospiro[cyclopentane-1,2'-indole] hydrochloride

• MDL： MFCD30726125
• Inchi： 1S/C12H21N.ClH/c1-2-6-11-10(5-1)9-12(13-11)7-3-4-8-12;/h10-11,13H,1-9H2;1H
• SMILES： Cl.N1C2CCCCC2CC21CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 193
• Topological Polar Surface Area: 12

Additional information on Octahydrospiro[cyclopentane-1,2'-indole] hydrochloride

Octahydrospiro[cyclopentane-1,2'-indole] Hydrochloride (CAS No. 2204913-05-1): A Comprehensive Overview

Octahydrospiro[cyclopentane-1,2'-indole] hydrochloride (CAS No. 2204913-05-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, holds potential therapeutic applications due to its distinct pharmacological properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Synthesis

The chemical structure of Octahydrospiro[cyclopentane-1,2'-indole] hydrochloride is defined by its spirocyclic framework, which consists of a cyclopentane ring fused to an indole moiety. This unique arrangement imparts the molecule with specific conformational flexibility and stability, making it an interesting target for synthetic chemists. The synthesis of this compound typically involves multi-step reactions, including cyclization and functional group transformations. Recent studies have explored various synthetic routes to optimize yield and purity, with a focus on environmentally friendly and scalable methods.

Biological Activities

Octahydrospiro[cyclopentane-1,2'-indole] hydrochloride has been investigated for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Preclinical studies have shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate key signaling pathways involved in neuronal survival and function. Additionally, it has demonstrated anti-inflammatory properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Pharmacological Properties

The pharmacological profile of Octahydrospiro[cyclopentane-1,2'-indole] hydrochloride has been extensively studied using in vitro and in vivo models. In cell-based assays, it has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, thereby protecting neurons from damage. Furthermore, animal studies have revealed that this compound can cross the blood-brain barrier efficiently, ensuring adequate brain penetration for therapeutic efficacy.

Clinical Trials and Therapeutic Potential

While Octahydrospiro[cyclopentane-1,2'-indole] hydrochloride is still in the early stages of clinical development, preliminary results from phase I trials have been encouraging. These trials have focused on assessing the safety and tolerability of the compound in healthy volunteers. The data collected so far suggest that it is well-tolerated at various dose levels with no significant adverse effects reported. Future phase II trials will aim to evaluate its efficacy in specific patient populations suffering from CNS disorders.

Current Research Trends

The ongoing research on Octahydrospiro[cyclopentane-1,2'-indole] hydrochloride is multifaceted and includes both basic science investigations and translational studies. One area of particular interest is the exploration of its mechanism of action at the molecular level. Recent studies have utilized advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography to gain insights into how this compound interacts with its target proteins. Additionally, efforts are underway to develop prodrugs or drug delivery systems that can enhance the bioavailability and therapeutic index of Octahydrospiro[cyclopentane-1,2'-indole] hydrochloride.

Conclusion

In conclusion, Octahydrospiro[cyclopentane-1,2'-indole] hydrochloride (CAS No. 2204913-05-1) represents a promising compound with potential applications in the treatment of CNS disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As more data become available from ongoing clinical trials and preclinical studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.